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Cat. No.: B12737046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of tetraboric acid, primarily through its precursor boric acid, in the formulation of

ceramic glazes. The information is intended to guide researchers in understanding its function

and in developing glazes with specific physical and chemical properties.

Introduction
Boric oxide (B₂O₃) is a critical component in many ceramic glaze formulations, acting as a

powerful flux and a glass network former.[1][2] It is typically introduced into the glaze batch as

boric acid (H₃BO₃) or various borate minerals and frits.[3][4] Upon heating, boric acid

undergoes a series of dehydration reactions, forming tetraboric acid (H₂B₄O₇) and

subsequently boric oxide, which then integrates into the silicate glass network.[5][6] The

inclusion of B₂O₃ offers several key advantages, including the reduction of melting

temperatures, control of thermal expansion to prevent crazing, and enhancement of glaze

durability and gloss.[1][2][7]

Role of Tetraboric Acid (via Boric Oxide) in Glazes
Tetraboric acid, formed from the heating of boric acid, is an intermediate in the formation of

boric oxide (B₂O₃), which imparts significant properties to the final glaze.

Key Functions of B₂O₃:
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Fluxing Action: B₂O₃ is a potent flux, lowering the melting point of the glaze, which allows for

lower firing temperatures and reduced energy consumption.[2][4] This is particularly crucial

for low and mid-range temperature glazes.[8]

Glass Network Former: Like silica (SiO₂), B₂O₃ can form a glass network on its own.[3][9] It

often acts as a co-former with silica, creating borosilicate glasses.[9][10]

Control of Thermal Expansion: Boric oxide has a low coefficient of thermal expansion (CTE).

[1] Its incorporation into a glaze formulation can significantly reduce the overall CTE of the

glaze, helping to ensure a good fit with the ceramic body and prevent crazing.[1][7] However,

at concentrations above 12-14%, this effect can be reversed.[1]

Enhancement of Durability and Appearance: B₂O₃ improves the chemical and mechanical

durability of the glaze, increasing resistance to chemical attack and scratching.[7][11] It also

contributes to a smooth, glossy surface and can enhance the color response of certain

metallic oxides.[11][12]

Viscosity Modification: Boric oxide reduces the viscosity of the molten glaze, which promotes

a smooth, even surface and helps to heal defects like pinholes.[2][4]

Quantitative Data Summary
The following tables summarize the typical quantitative parameters associated with the use of

boric oxide in ceramic glazes.

Table 1: Typical Boric Oxide (B₂O₃) Content in Ceramic Glazes
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Glaze Type
Firing Temperature
Range

Typical B₂O₃
Content (wt%)

Notes

Low-Fire (e.g.,

Earthenware)

Cone 06 - Cone 02

(~999°C - 1077°C)
15 - 25%

High boron content is

necessary to achieve

a good melt at these

temperatures.[1][7]

Mid-Range (e.g.,

Stoneware)

Cone 4 - Cone 8

(~1162°C - 1263°C)
5 - 15%

B₂O₃ is a key flux in

this temperature

range.[8]

High-Fire (e.g.,

Porcelain)

Cone 9 - Cone 10

(~1280°C - 1305°C)
0 - 5%

Boron is not always

necessary but can be

used in small amounts

to improve melt

quality.[1][13]

Fast-Fire Wall Tiles ~1100°C - 1120°C 3 - 6% (in the frit)

Boron is essential for

the rapid maturation of

the glaze.[11]

Highly Resistant

Glazes
Variable < 13%

Lower B₂O₃ content

generally leads to

higher chemical

resistance.[14]

Low Resistance

Glazes
Variable > 15%

Higher B₂O₃ content

can decrease

chemical durability.

[14]

Table 2: Effect of Boric Oxide on Glaze Properties
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Property
Effect of Increasing
B₂O₃

Typical Range of
Influence

Reference

Melting Temperature Decreases

Significant reduction,

especially at lower

temperatures

[1][2]

Coefficient of Thermal

Expansion (CTE)
Decreases

Up to ~12-14% B₂O₃,

then may increase
[1][11]

Viscosity Decreases
Promotes a more fluid

melt
[2][4]

Surface Gloss Increases

Contributes to a

smoother, more

brilliant surface

[11]

Chemical Durability

Generally increases,

but can decrease at

very high

concentrations

Optimal levels

improve resistance to

acids and alkalis

[1][11]

Mechanical Hardness Increases
Improves scratch

resistance
[1][11]

Experimental Protocols
The following protocols provide a detailed methodology for the preparation and application of a

ceramic glaze containing boric acid.

Materials and Equipment
Raw Materials:

Boric Acid (H₃BO₃) or Borate Frit (e.g., Ferro Frit 3124, 3134)

Silica (Flint)

Kaolin (China Clay)
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Feldspar (e.g., Potash or Soda Feldspar)

Whiting (Calcium Carbonate)

Other fluxes and modifiers as required by the specific recipe

Equipment:

Digital scale (accurate to 0.01g)

Sieves (e.g., 80-100 mesh)

Mixing containers

Ball mill (optional, for very fine grinding)

Glaze dipping tongs, brushes, or spray gun

Viscometer or specific gravity hydrometer

Electric kiln with a programmable controller

Personal Protective Equipment (PPE): dust mask, safety glasses, gloves

Glaze Formulation and Preparation Protocol
Recipe Calculation: Formulate a glaze recipe based on the desired firing temperature and

properties. For experimental purposes, a base glaze can be prepared and then additions of

boric acid can be made in varying percentages (e.g., 5%, 10%, 15%) to test its effect.

Weighing: Accurately weigh all dry ingredients using a digital scale.

Dry Mixing/Sieving: Thoroughly mix the dry ingredients. Pass the mixture through an 80-

mesh sieve to break up any clumps and ensure homogeneity.

Slurry Formation:

Place the sieved dry ingredients into a clean mixing container.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12737046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gradually add deionized water while stirring. A common starting point is a 1:1 ratio of

water to dry material by weight, but this will vary.

Continue adding water and mixing until a smooth, consistent slurry is formed, with a

viscosity similar to heavy cream.

Sieving the Slurry: Pass the wet glaze slurry through an 80 or 100-mesh sieve at least twice

to ensure all particles are well-dispersated and to remove any remaining agglomerates.

Viscosity and Specific Gravity Adjustment:

Measure the viscosity and/or specific gravity of the glaze slurry.

Adjust with small additions of water or by allowing the glaze to settle and decanting excess

water to achieve the desired application consistency.

Aging (Optional): Allow the glaze to sit for 24 hours. This can improve the application

properties of some glazes. Remix thoroughly before use.

Glaze Application Protocol
Surface Preparation: Ensure the bisque-fired ceramic ware is clean and free of dust or oils.

Application:

Dipping: Use glaze tongs to immerse the bisque ware into the glaze slurry for a short,

consistent duration (e.g., 2-3 seconds).

Brushing: Apply 2-3 even coats of glaze with a soft brush, allowing each coat to dry before

applying the next.

Spraying: Apply a thin, even layer of glaze using a spray gun in a well-ventilated area or

spray booth.

Drying: Allow the glazed ware to dry completely before firing.

Firing Protocol
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The firing schedule is critical for the maturation of the glaze. Below is a typical firing schedule

for a mid-range glaze (Cone 6).

Table 3: Example Firing Schedule for a Cone 6 Boron-Containing Glaze

Segment Rate (°C/hour)
Target
Temperature
(°C)

Hold Time
(minutes)

Notes

1 100 500 0

Slow initial

heating to allow

for the burnout of

any remaining

organic matter

and the

dehydration of

boric acid.

2 250 1000 0

Faster ramp up

to near the

melting range.

3 100 1222 (Cone 6) 15

Slower ramp to

the peak

temperature to

allow the glaze to

mature evenly. A

short hold helps

to heal defects.

4 - 0 -
Natural cooling in

the kiln.

Note: Firing schedules should be tested and adjusted based on the specific glaze formulation,

clay body, and kiln characteristics.[15][16]

Mandatory Visualizations
Chemical Pathway Diagram
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The following diagram illustrates the dehydration of boric acid to tetraboric acid and

subsequently to boric oxide upon heating.

Boric Acid
(H₃BO₃)

Metaboric Acid
(HBO₂)~170°C

+ H₂O

Tetraboric Acid
(H₂B₄O₇)~236°C

+ H₂O

Boric Oxide
(B₂O₃)>236°C

+ H₂O

Click to download full resolution via product page

Dehydration pathway of boric acid upon heating.

Experimental Workflow Diagram
The following diagram outlines the experimental workflow for preparing and testing a ceramic

glaze with tetraboric acid.
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Glaze Preparation

Application & Firing

Analysis

1. Formulate Recipe

2. Weigh Dry Ingredients

3. Dry Mix & Sieve

4. Create Slurry

5. Sieve Slurry

6. Adjust Viscosity

7. Apply to Bisque Ware

8. Dry Completely

9. Fire in Kiln

10. Visual Inspection

11. Physical/Chemical Tests

Click to download full resolution via product page

Experimental workflow for glaze formulation and testing.
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Boron in Glass Network Diagram
This diagram illustrates the dual role of boron in a borosilicate glass network, showing both

trigonal (BO₃) and tetrahedral (BO₄) coordination.

Role of boron in a borosilicate glass network.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Tetraboric Acid in
Ceramic Glaze Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12737046#protocol-for-using-tetraboric-acid-in-
ceramic-glaze-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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